Benzo[d]thiazol-6-yl(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-6-yl-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H19N3O2S2/c22-15(16-2-1-9-24-16)11-20-5-7-21(8-6-20)18(23)13-3-4-14-17(10-13)25-12-19-14/h1-4,9-10,12,15,22H,5-8,11H2
• InChI Key: MOJGZAAUZDIBMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CS2)O)C(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

Benzo[d]thiazol-6-yl(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)methanone is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity. They have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. The reaction is often monitored by thin layer chromatography (TLC).

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied using various techniques. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be analyzed using various techniques. For example, the yield, melting point, and IR spectrum can be determined.

Scientific Research Applications

Antitumor and Anticancer Properties

• Benzo[d]thiazol-6-yl(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)methanone derivatives have been investigated for their antitumor potential. For instance, Yurttas et al. .
• .

Quorum Sensing Inhibition

• Researchers have explored benzo[d]thiazole/quinoline-2-thiol derivatives as potential quorum sensing inhibitors. .

Fluorescent Materials and OLEDs

• The functionalization of benzo[d]thiazole-2-thiol derivatives has led to materials with interesting properties. Due to excited-state intramolecular proton transfer (ESIPT), these compounds exhibit green emission. .

Antibacterial and Antifungal Activities

• Although not directly related to the methanone derivative, benzo[d]thiazole compounds have been studied for their antibacterial and antifungal effects. .

Anti-Inflammatory and Antioxidant Effects

• While specific studies on the methanone derivative are scarce, benzo[d]thiazole-based compounds have shown anti-inflammatory and antioxidant activities. .

Potential in Prostate Cancer Treatment

• .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that thiazole derivatives can inhibit the biosynthesis of prostaglandins, which are involved in inflammation and pain . They suppress the cyclooxygenase (COX) enzymes, which are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Biochemical Pathways

For instance, they can inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid . This inhibition is achieved through the suppression of the cyclooxygenase (COX) enzymes .

Result of Action

Thiazole derivatives have been found to have diverse biological activities . For instance, they can act as antioxidants, analgesics, anti-inflammatories, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .

Future Directions

Benzothiazole derivatives have shown promising results in the field of medicinal chemistry, particularly as anti-tubercular agents. Future research could focus on optimizing the synthesis process, exploring other potential biological activities, and conducting in-depth studies on the mechanism of action.